Cas no 67437-97-2 ((2-Chloro)decafluoro-2-(trifluoromethyl)pentane)

• Product Name: (2-Chloro)decafluoro-2-(trifluoromethyl)pentane
• CAS No: 67437-97-2
• MF: C₆ClF₁₃
• MW: 354.496446609497
• MDL: MFCD00153741
• CID: 877703
• PubChem ID: 2736686
• Update Time: 2025-06-30

(2-Chloro)decafluoro-2-(trifluoromethyl)pentane Chemical and Physical Properties

Names and Identifiers

• (2-Chloro)decafluoro-2-(trifluoromethyl)pentane
• 2-chloro-1,1,1,3,3,4,4,5,5,5-decafluoro-2-(trifluoromethyl)pentane
• 2-chloro-1,1,1,3,3,4,4,5,5,5-decafluoro-2-trifluoromethyl-pentane
• 2-chloroperfluoro-2-methylpentane
• 2-Chlorperfluor-2-methylpentan
• 2-perfluoromethyl-2-chloroperfluoropentane
• PC0892
• DTXSID80371528
• MFCD00153741
• NTLNMNNHUJOUOM-UHFFFAOYSA-N
• 67437-97-2
• 2-Chloro-2-(trifluoromethyl)perfluoropentane
• NS00019189
• A835751
• FT-0604614
• AKOS007930353
• 2-chloro-perfluoro-2-methylpentane
• 2-Chloro(perfluoro-2-methylpentane)
• SCHEMBL10346621

• MDL： MFCD00153741
• Inchi： 1S/C6ClF13/c7-1(4(12,13)14,5(15,16)17)2(8,9)3(10,11)6(18,19)20
• InChI Key： NTLNMNNHUJOUOM-UHFFFAOYSA-N
• SMILES： ClC(C(F)(F)F)(C(F)(F)F)C(C(C(F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 353.94800
• Monoisotopic Mass: 353.948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 5.4

Experimental Properties

• Density: 1.687
• Boiling Point: 83-84°C
• Flash Point: 23°C
• Refractive Index: 1.278
• PSA: 0.00000
• LogP: 4.92150

(2-Chloro)decafluoro-2-(trifluoromethyl)pentane Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl chlorides Chlorofluorocarbons

Additional information on (2-Chloro)decafluoro-2-(trifluoromethyl)pentane

Comprehensive Overview of (2-Chloro)decafluoro-2-(trifluoromethyl)pentane (CAS No. 67437-97-2)

(2-Chloro)decafluoro-2-(trifluoromethyl)pentane (CAS No. 67437-97-2) is a highly fluorinated organic compound with unique chemical properties, making it valuable in specialized industrial applications. This compound belongs to the family of perfluorinated alkanes, characterized by their exceptional thermal stability, chemical inertness, and low surface energy. The presence of a chloro substituent and a trifluoromethyl group further enhances its reactivity and functionality in specific synthetic processes.

In recent years, the demand for fluorinated compounds has surged due to their applications in advanced materials, electronics, and precision cleaning. (2-Chloro)decafluoro-2-(trifluoromethyl)pentane is particularly notable for its role as a high-performance solvent in industries requiring non-polar, non-reactive media. Its low global warming potential (GWP) and ozone depletion potential (ODP) align with the growing emphasis on sustainable chemistry and green alternatives, addressing concerns about environmental impact.

One of the most frequently searched questions about this compound revolves around its synthesis and purification methods. Researchers often explore its preparation via electrochemical fluorination or telomerization reactions, which yield high-purity products suitable for sensitive applications. Additionally, its compatibility with fluoropolymer production and lubricant formulations makes it a topic of interest in material science forums and patent literature.

The compound's physical properties, such as its boiling point, density, and viscosity, are critical for engineers designing heat transfer fluids or dielectric materials. Its non-flammability and high dielectric strength also make it a candidate for electrical insulation in high-voltage applications. These attributes are frequently discussed in technical whitepapers and industry reports, reflecting its relevance in cutting-edge technologies.

From a commercial perspective, (2-Chloro)decafluoro-2-(trifluoromethyl)pentane is often compared to other fluorinated solvents like perfluorohexane or perfluorooctane. Users searching for alternatives to these compounds are typically interested in cost-effectiveness, performance metrics, and regulatory compliance. Suppliers and manufacturers emphasize its advantages in terms of low toxicity and ease of handling, which are key selling points in competitive markets.

In the context of emerging technologies, this compound has garnered attention for its potential use in microelectronics manufacturing and semiconductor cleaning. The drive toward miniaturization and high-performance computing has increased the need for precision cleaning agents that leave no residues, a niche where (2-Chloro)decafluoro-2-(trifluoromethyl)pentane excels. Discussions on platforms like ResearchGate and LinkedIn often highlight its role in next-generation fabrication processes.

Another trending topic is the compound's application in medical device coatings and biocompatible materials. Its hydrophobic nature and chemical resistance make it suitable for enhancing the durability and performance of implantable devices. Researchers are actively investigating its use in drug delivery systems and bioimaging contrast agents, further expanding its utility in the life sciences sector.

For analytical chemists, the spectroscopic characterization of (2-Chloro)decafluoro-2-(trifluoromethyl)pentane is a subject of interest. Techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy are commonly employed to verify its purity and structural integrity. These methods are frequently queried in academic databases and technical forums, underscoring the compound's importance in quality control and research.

In summary, (2-Chloro)decafluoro-2-(trifluoromethyl)pentane (CAS No. 67437-97-2) is a versatile and high-value compound with broad applications across multiple industries. Its unique properties, coupled with the growing demand for sustainable fluorochemicals, position it as a critical component in modern chemistry and technology. As research continues to uncover new uses, its relevance in both industrial and academic settings is expected to grow significantly.